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Compound of Interest

Compound Name: Myrcenyl acetate

Cat. No.: B075538

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of fragrance chemistry, the selection of individual aroma components is
paramount to the successful formulation of captivating and stable scents. Among the vast
palette of fragrance ingredients, terpene esters play a crucial role in imparting fruity and floral
notes. This guide provides a detailed comparison of two such esters, myrcenyl acetate and
linalyl acetate, offering insights into their performance, stability, and olfactory characteristics in
various fragrance applications.

Executive Summary

Myrcenyl acetate and linalyl acetate are both terpene acetates that contribute fresh, floral, and
citrus notes to fragrance compositions. While they share some olfactory similarities, their
distinct scent profiles, stability, and performance in different product bases set them apatrt.
Linalyl acetate is a well-established and widely used ingredient, celebrated for its characteristic
lavender and bergamot notes. Myrcenyl acetate, on the other hand, offers a more complex
profile with metallic, pear, and woody nuances, making it an excellent component for building
unique cologne and citrus accords. The choice between these two molecules will ultimately
depend on the specific creative direction of the fragrance and the technical requirements of the
product base.

Chemical and Physical Properties
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A clear understanding of the physicochemical properties of fragrance molecules is essential for

predicting their behavior in formulations. The following table summarizes key data for myrcenyl

acetate and linalyl acetate.

Property

Myrcenyl Acetate

Linalyl Acetate

Chemical Name

2-methyl-6-methylideneoct-7-

en-2-yl acetate

3,7-dimethylocta-1,6-dien-3-yl

acetate

CAS Number

1118-39-4[1]

115-95-7[2]

Molecular Formula

C12H2002[1]

C12H2002[3]

Molecular Weight 196.29 g/mol [4] 196.29 g/mol [2][3]
Appearance Colorless clear liquid Colorless liquid[5]
Odor Threshold Not explicitly found 110.9 ng/L in air[6]

Vapor Pressure

0.015 mmHg @ 25°C[7]

0.116 mmHg @ 25°C[8]

LogP (o/w) 3.360[7] 3.930[9]
Flash Point 82.22 °CJ[7] 85.00 °C[9]
) ) ) Soluble in alcohol, fixed oils,
o Soluble in alcohol, insoluble in o .
Solubility paraffin oil; insoluble in water,

water[7]

glycerin[9]

Olfactory Profile Comparison

The distinct aromas of myrcenyl acetate and linalyl acetate are the primary drivers of their use

in perfumery. The following table outlines their olfactory characteristics as described in various

industry sources.
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Olfactory Aspect

Myrcenyl Acetate

Linalyl Acetate

Odor Type

Citrus, bergamot, lavender,

floral, woody, nutmeg[4][7]

Herbal, bergamot-lavender,
woody, fresh, floral[9][10]

Odor Description

Fresh, clean, citrus, metallic,
pear, lavender, floral complex.
Described as an excellent

cologne builder.[1]

Sweet, floral-fruity odor
reminiscent of bergamot and
pear. Synthetic versions are
often described as 'cleaner’
and less complex than those
derived from natural sources.
[3][10]

Substantivity

Approximately 6 hours on a

smelling strip[7]

Approximately 16 hours on a

smelling strip[10]

Key Nuances

Metallic, pear, refreshing
bergamot and lavender with a

hint of nutmeg spice[7]

Fresh, zesty, with green-citrus
brightness and soft

herbaceous body.[2]

Performance and Stability in Applications

The performance and stability of a fragrance ingredient can vary significantly depending on the

chemical environment of the product base. The following table provides a summary of the

reported stability of myrcenyl acetate and linalyl acetate in different applications.
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Application Myrcenyl Acetate Stability Linalyl Acetate Stability

) ) Stable, though it can be the
Fine Fragrance (Alcoholic

Lotion) Excellent / Stable[1][7] most unstable of the acetates
otion

over time.[8][9]

Fairly stable towards alkali and
Soap Good / Stable[7] )

can be used in soaps.[3][5]

Can be employed in
Detergent (Powder) Very Good[1]

detergents.[3][5]
Fabric Conditioner Moderate to Poor[1] Stable[9]
Antiperspirant/Deodorant Stick ~ Stable[7] Stable[9]
Shampoo Stable[7] Stable[9]

It is important to note that linalyl acetate is known to be susceptible to hydrolysis, which can
lead to the formation of acetic acid and linalool, potentially altering the fragrance profile and the
pH of the product.[11]

Experimental Protocols

To provide a framework for the comparative evaluation of myrcenyl acetate and linalyl acetate,
the following experimental protocols are proposed based on standard industry practices.

Sensory Evaluation: Triangle Test

Objective: To determine if a perceptible difference exists between the odor of myrcenyl
acetate and linalyl acetate at a given concentration.

Methodology:

o Sample Preparation: Prepare solutions of myrcenyl acetate and linalyl acetate at a
concentration of 1% in an odorless, non-polar solvent (e.g., diethyl phthalate).

o Panelists: A panel of at least 15 trained sensory assessors should be used.

e Procedure:
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o Present each panelist with three coded smelling strips: two containing one of the samples
and one containing the other. The order of presentation should be randomized for each
panelist.

o Instruct panelists to smell each strip from left to right and identify the sample that is
different from the other two.

o A forced-choice procedure should be used.

» Data Analysis: The number of correct identifications is tabulated. Statistical analysis (e.g.,
using a binomial test or chi-squared test) is performed to determine if the number of correct
identifications is significantly greater than what would be expected by chance.

Sample Preparation

Prepare 1% Linalyl Triangle Test Procedure Data Analysis
Acetate Solution
I—> Present 3 Coded Samples w | Panelist Identifies »_| Tabulate Correct | Statistical Analysis »_| Determine Perceptible
|—> (2 Same, 1 Different) "1 odd sample Out "1 1dentifications "1 (e.g., Chi-Squared) = Difference

Prepare 1% Myrcenyl
Acetate Solution

Click to download full resolution via product page

Sensory Evaluation Workflow

Gas Chromatography-Olfactometry (GC-O)

Objective: To identify and compare the odor-active compounds and their sensory descriptors
for myrcenyl acetate and linalyl acetate.

Methodology:

e Instrumentation: A gas chromatograph coupled with a mass spectrometer (MS) and an
olfactometry port.
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o Sample Preparation: Dilute pure samples of myrcenyl acetate and linalyl acetate in a
suitable solvent (e.g., hexane) to an appropriate concentration for GC injection.

e GC-MS/O Conditions:

o

Column: A non-polar column (e.g., DB-5ms) and a polar column (e.g., DB-WAX) should be
used for comprehensive separation.

o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A programmed temperature ramp to separate the compounds
based on their boiling points.

o Olfactometry Port: The effluent from the GC column is split between the MS detector and
the olfactometry port. The olfactometry port should be supplied with humidified air.

e Procedure:

o Atrained sensory panelist sniffs the effluent from the olfactometry port and records the
time, intensity, and a descriptor for each odor detected.

o Simultaneously, the MS records the mass spectrum of the eluting compounds.

» Data Analysis: The retention times of the odor events are correlated with the retention times
of the peaks on the chromatogram to identify the odor-active compounds. The odor
descriptors and intensities for myrcenyl acetate and linalyl acetate are then compared.

GC-MS/O Analysis

Olfactory Detection

Sample Preparation [—> by Panelist Data Correlation & Comparison

Dilute Myrcenyl Acetate niect Sample into GC Compound Separation [ 5 corelate Retention Times Identify Odor-Active
& Linalyl Acetate " P! in GC Column [——>| ofOodor&msDaa Compounds

Split Effluent to
MS and O-Port

Compare Odor Profiles of
Myrcenyl & Linalyl Acetate

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b075538?utm_src=pdf-body
https://www.benchchem.com/product/b075538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

GC-0O Analysis Workflow

Stability Testing in a Soap Base

Objective: To compare the stability of myrcenyl acetate and linalyl acetate in a high pH
environment over time.

Methodology:
e Sample Preparation:
o Prepare a standard, unfragranced soap base with a pH of approximately 9-10.

o Incorporate myrcenyl acetate and linalyl acetate into separate batches of the soap base
at a concentration of 1%.

o Prepare a control batch of the soap base with no added fragrance.

o Storage Conditions: Store the soap samples in sealed containers under the following
conditions for a period of 4 weeks:

o Room temperature (20-25°C) with ambient light.
o Elevated temperature (40°C) in the dark.
» Evaluation:

o Weekly Olfactory Evaluation: A trained sensory panel evaluates the odor of the soap
samples weekly, noting any changes in intensity or character compared to the initial
sample.

o Weekly pH Measurement: Measure the pH of each soap sample weekly.

o Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) Analysis: At the
beginning and end of the study, analyze the headspace of the soap samples to quantify
the concentration of myrcenyl acetate or linalyl acetate and to identify any degradation
products.
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» Data Analysis: Compare the changes in odor profile, pH, and chemical composition of the
soap samples containing myrcenyl acetate and linalyl acetate over the 4-week period to
assess their relative stability.

Conclusion

Both myrcenyl acetate and linalyl acetate are valuable fragrance ingredients that offer distinct
creative possibilities for perfumers. Linalyl acetate provides a classic, fresh, and widely
appreciated floral-citrus note, making it a staple in many fragrance types, particularly those
centered around lavender and bergamot. Myrcenyl acetate, with its more complex and
nuanced profile, presents an opportunity to create innovative and modern fragrance
compositions, especially in the cologne and citrus families.

The choice between these two esters will be guided by the desired olfactory outcome, the
required performance and stability in the final product, and cost considerations. For
applications requiring a well-recognized and universally pleasing fresh floral note, linalyl
acetate remains an excellent choice. For formulations where a unique, clean, and complex
citrus-floral character is desired, myrcenyl acetate offers a compelling alternative. Further
direct comparative studies under controlled experimental conditions would be beneficial to
provide more definitive quantitative data on their relative performance and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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